2-(2-Ethyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic Acid

• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 2-(2-ethyl-3-oxo-1,4-benzoxazin-4-yl)acetic acid
• InChI: InChI=1S/C12H13NO4/c1-2-9-12(16)13(7-11(14)15)8-5-3-4-6-10(8)17-9/h3-6,9H,2,7H2,1H3,(H,14,15)
• InChI Key: NZSSDPLTMVHVEP-UHFFFAOYSA-N
• Canonical SMILES: CCC1C(=O)N(C2=CC=CC=C2O1)CC(=O)O

Description

2-(2-Ethyl-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic Acid is a useful research compound. Its molecular formula is C12H13NO4 and its molecular weight is 235.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-ethyl-2H-benzo[b][1,4]oxazin-3(4H)-one (1.5 mmol, 260 mg) in DMF (2 ml) was added NaH (1.8 mmol, 43 mg) and the reaction mixture was stirred at room temperature for 1 h before the dropwise addition of ethyl bromoacetate (1.5 mmol, 250 mg). The reaction mixture was stirred at room temperature overnight, diluted with water and extracted with ethyl acetate. The organic layer was washed with 1N HCl, Sat. NaHCO3, dried over Na2SO4 and evaporated to dryness. The crude compound was dissolved in MeOH (3 ml) and 1 N NaOH (3 ml) and stirred for 2 h at room temperature. The MeOH was removed under reduced pressure and the resulting aqueous solution extracted with EtOAc. The aqueous layer was acidified to pH 2 with 1N HCl and extracted with EtOAc. The organic phase was dried over Na2SO4 and the solvent was evaporated to give the title compound. LC/MS (10% to 99%): M/Z (M+H)+ (obs)=236; tR=2.4.